Cas no 13599-22-9 (1,5-Diphenyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1,5-Diphenyl-1H-pyrazole-3-carboxylic acid
• CAS No: 13599-22-9
• MF: C₁₆H₁₂N₂O₂
• MW: 264.278683662415
• MDL: MFCD01427273
• CID: 235712
• PubChem ID: 869152
• Update Time: 2025-06-29

1,5-Diphenyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,5-Diphenyl-1H-pyrazole-3-carboxylic acid
• 1,5-diphenylpyrazole-3-carboxylic acid
• 1,5-Diphenyl-1H-pyrazol-3-carbonsaeure
• 1,5-di(phenyl)pyrazole-3-carboxylic acid
• 1,5-di(phenyl)-3-pyrazolecarboxylic acid
• 1H-Pyrazole-3-carboxylic acid, 1,5-diphenyl-
• FT-0694323
• SR-01000526603-1
• HMS2363N20
• AB09119
• BDBM50080819
• Z57140617
• SMR000135402
• A807012
• AS-30696
• 1,5-Diphenyl-1H-pyrazole-3-carboxylic acid, AldrichCPR
• 13599-22-9
• Oprea1_579683
• CHEMBL1709075
• MFCD01427273
• DTXSID70357831
• SCHEMBL695352
• AKOS000199443
• MLS000530424
• 1,5-Diphenyl-1H-pyrazole-3-carboxylicacid
• REGID_for_CID_869152
• EN300-39447
• PD120611
• CS-W007122
• SR-01000526603
• AG-205/37159091
• DB-063110
• ALBB-021713

• MDL： MFCD01427273
• Inchi： 1S/C16H12N2O2/c19-16(20)14-11-15(12-7-3-1-4-8-12)18(17-14)13-9-5-2-6-10-13/h1-11H,(H,19,20)
• InChI Key： JJMZLVASVSISLC-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2C=CC=CC=2)N(C2C=CC=CC=2)N=1)=O

Computed Properties

• Exact Mass: 264.09000
• Monoisotopic Mass: 263.082053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58
• XLogP3: 3.4

Experimental Properties

• Density: 1.23
• Boiling Point: 496.2 °C at 760 mmHg
• Flash Point: 253.9 °C
• PSA: 55.12000
• LogP: 3.23750

1,5-Diphenyl-1H-pyrazole-3-carboxylic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1,5-Diphenyl-1H-pyrazole-3-carboxylic acid

1,5-Diphenyl-1H-pyrazole-3-carboxylic acid (CAS No. 13599-22-9): A Comprehensive Overview

1,5-Diphenyl-1H-pyrazole-3-carboxylic acid (CAS No. 13599-22-9) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, also known as DPPC, is characterized by its unique structural features and diverse biological activities, making it a valuable molecule for various applications.

The molecular structure of 1,5-Diphenyl-1H-pyrazole-3-carboxylic acid consists of a pyrazole ring with two phenyl groups attached at the 1 and 5 positions, and a carboxylic acid group at the 3 position. This arrangement confers the molecule with high stability and reactivity, which are crucial for its use in synthetic chemistry and drug development.

In recent years, extensive research has been conducted to explore the potential applications of 1,5-Diphenyl-1H-pyrazole-3-carboxylic acid. One of the most promising areas of study is its role as a scaffold for the development of new pharmaceutical agents. The pyrazole ring is known for its ability to interact with various biological targets, including enzymes, receptors, and ion channels. This property makes it an attractive candidate for the design of drugs targeting a wide range of diseases.

A notable example of the therapeutic potential of 1,5-Diphenyl-1H-pyrazole-3-carboxylic acid is its use in the treatment of inflammatory diseases. Studies have shown that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings have paved the way for the development of novel anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing treatments.

Beyond its anti-inflammatory properties, 1,5-Diphenyl-1H-pyrazole-3-carboxylic acid has also shown promise in the field of cancer research. Several studies have demonstrated that certain derivatives of this compound possess antitumor activity by inducing apoptosis in cancer cells and inhibiting angiogenesis. These mechanisms make it a potential lead compound for the development of new anticancer drugs.

In addition to its therapeutic applications, 1,5-Diphenyl-1H-pyrazole-3-carboxylic acid has been extensively studied for its use in materials science. The rigid structure and high thermal stability of this compound make it suitable for the synthesis of functional materials with unique properties. For instance, it has been used as a building block for the preparation of polymers and supramolecular assemblies with applications in electronics and sensing technologies.

The synthetic accessibility of 1,5-Diphenyl-1H-pyrazole-3-carboxylic acid is another factor contributing to its widespread use in research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common method involves the condensation of phenylhydrazine with an appropriate α-diketone or α-ketoester followed by carboxylation. These synthetic strategies provide researchers with a robust platform to explore structural modifications and optimize the properties of this compound for specific applications.

The physicochemical properties of 1,5-Diphenyl-1H-pyrazole-3-carboxylic acid, such as its solubility, melting point, and pKa value, are critical parameters that influence its behavior in different environments. Understanding these properties is essential for optimizing its use in various applications. For example, solubility studies have shown that this compound exhibits good solubility in polar organic solvents, which facilitates its use in solution-based reactions and formulations.

In conclusion, 1,5-Diphenyl-1H-pyrazole-3-carboxylic acid (CAS No. 13599-22-9) is a multifaceted compound with significant potential in multiple fields. Its unique structural features and diverse biological activities make it an attractive candidate for drug discovery and materials science applications. Ongoing research continues to uncover new insights into the properties and applications of this compound, further solidifying its importance in modern scientific endeavors.